[2-(9H-fluoren-9-yl)ethyl](methyl)amine hydrochloride
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Overview
Description
2-(9H-fluoren-9-yl)ethylamine hydrochloride is a chemical compound with the molecular formula C16H18ClN. It is a derivative of fluorene, a polycyclic aromatic hydrocarbon, and is often used in various chemical and biological research applications. The compound is known for its unique structural properties, which make it a valuable tool in synthetic chemistry and other scientific fields.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(9H-fluoren-9-yl)ethylamine hydrochloride typically involves the reaction of 9H-fluorene with ethylamine and methylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The resulting product is then purified and converted to its hydrochloride salt form .
Industrial Production Methods
In an industrial setting, the production of 2-(9H-fluoren-9-yl)ethylamine hydrochloride involves large-scale chemical reactors and advanced purification techniques. The process is optimized to ensure high yield and purity of the final product. Key steps include the precise control of reaction temperature, pressure, and the use of high-efficiency catalysts .
Chemical Reactions Analysis
Types of Reactions
2-(9H-fluoren-9-yl)ethylamine hydrochloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form amines and other reduced derivatives.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired product formation .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxides, while reduction reactions can produce amines. Substitution reactions can result in a variety of substituted derivatives .
Scientific Research Applications
Chemistry
In chemistry, 2-(9H-fluoren-9-yl)ethylamine hydrochloride is used as a building block for the synthesis of more complex molecules.
Biology
In biological research, the compound is used as a probe to study various biochemical pathways. Its ability to interact with specific proteins and enzymes makes it a valuable tool for understanding cellular processes and developing new therapeutic agents.
Medicine
In medicine, 2-(9H-fluoren-9-yl)ethylamine hydrochloride is investigated for its potential use in drug development. Its unique properties may lead to the creation of new drugs with improved efficacy and reduced side effects.
Industry
In industrial applications, the compound is used in the production of specialty chemicals and advanced materials. Its versatility and reactivity make it an important component in various manufacturing processes.
Mechanism of Action
The mechanism of action of 2-(9H-fluoren-9-yl)ethylamine hydrochloride involves its interaction with specific molecular targets, such as proteins and enzymes. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecules .
Comparison with Similar Compounds
Similar Compounds
Fmoc-Cystamine HCl: This compound is similar in structure and is used as a building block for the incorporation of disulfides.
(9H-Fluoren-9-yl)methyl (2-(2-(2-aminoethoxy)ethoxy)ethyl)carbamate hydrochloride: Another similar compound used in various research applications.
Uniqueness
What sets 2-(9H-fluoren-9-yl)ethylamine hydrochloride apart from these similar compounds is its unique combination of structural features and reactivity. This makes it particularly valuable in applications where precise control over molecular interactions is required .
Properties
CAS No. |
2624133-90-8 |
---|---|
Molecular Formula |
C16H18ClN |
Molecular Weight |
259.8 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.